Cas no 915921-88-9 (3-(3-Isobutyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride)

• Product Name: 3-(3-Isobutyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride
• CAS No: 915921-88-9
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 1086394
• PubChem ID: 25220839
• Update Time: 2025-04-20

3-(3-Isobutyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Isobutyl-5-(piperidin-3-yl)-1,2,4-oxadiazole
• 3-(2-methylpropyl)-5-piperidin-3-yl-1,2,4-oxadiazole
• AKOS005172419
• 3-[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]piperidine
• DTXSID201212791
• 3-(3-isobutyl-1,2,4-oxadiazol-5-yl)piperidine
• 915921-88-9
• CS-0359883
• piperidine, 3-[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]-, hydrochloride
• ALBB-010120
• STK506223
• 3-(3-Isobutyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride

• MDL： MFCD08691545
• Inchi： 1S/C11H19N3O/c1-8(2)6-10-13-11(15-14-10)9-4-3-5-12-7-9/h8-9,12H,3-7H2,1-2H3
• InChI Key： APINFVMTWMDIIJ-UHFFFAOYSA-N
• SMILES： O1C(C2CNCCC2)=NC(CC(C)C)=N1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines